Cas no 2940960-31-4 (8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine)

• Product Name: 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine
• CAS No: 2940960-31-4
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 6800575
• PubChem ID: 169006030
• Update Time: 2025-07-22

8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-3,5-DIHYDRO-2H-4,1-BENZOXATHIEPINE
• 2940960-31-4
• F98442
• 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine

• Inchi： 1S/C9H9BrOS/c10-8-2-1-7-6-11-3-4-12-9(7)5-8/h1-2,5H,3-4,6H2
• InChI Key： SEYZDLJVLDLDIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SCCOC2

Computed Properties

• Exact Mass: 243.95575g/mol
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Additional information on 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine

Introduction to 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine (CAS No. 2940960-31-4)

8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine, identified by its CAS number 2940960-31-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the benzoxathiepine class, a scaffold known for its potential biological activity, particularly in the modulation of enzyme targets and cellular pathways relevant to therapeutic intervention.

The molecular structure of 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine incorporates a brominated aromatic ring and a dihydrobenzoxathiepine core, which together contribute to its distinct chemical and biological properties. The presence of the bromine substituent at the 8-position enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more elaborate pharmacological agents. This structural motif has been extensively explored in recent years for its role in developing novel compounds with therapeutic potential.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic versatility. The benzoxathiepine scaffold, in particular, has been implicated in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. Studies have demonstrated that modifications within this core structure can significantly alter its biological profile, highlighting the importance of precise molecular design.

The brominated derivative 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine (CAS No. 2940960-31-4) represents a promising candidate for further investigation. Its unique structural features make it an attractive building block for medicinal chemists seeking to develop new drugs targeting complex diseases. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, allowing for the introduction of additional pharmacophores or bioisosteres that may enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively bind to specific kinase domains, researchers aim to develop treatments that can modulate these pathways effectively. The benzoxathiepine core has shown promise in this regard, with several derivatives already reported to exhibit potent kinase inhibitory activity.

Recent advances in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds like 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine (CAS No. 2940960-31-4). These technologies allow researchers to predict binding affinities and optimize molecular structures with unprecedented efficiency. As a result, there is growing optimism that compounds based on this scaffold will soon enter clinical trials for various therapeutic indications.

The synthesis of 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the benzoxathiepine ring system followed by bromination at the 8-position. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing additional functional groups while maintaining regioselectivity. These synthetic strategies not only showcase the versatility of organic chemistry but also provide scalable routes for producing this compound in sufficient quantities for research purposes.

Evaluation of the pharmacological properties of 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine has revealed intriguing interactions with biological targets. Preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in disease pathways. While these findings are promising, further studies are necessary to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The safety profile of any pharmaceutical candidate is paramount before it can be considered for clinical use. Preliminary toxicology studies on 8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine (CAS No. 2940960-31-4) have been conducted to evaluate its acute toxicity and potential side effects. These assessments are critical in determining whether the compound can proceed to more advanced stages of development without posing unacceptable risks to human health.

In conclusion,8-Bromo-3,5-dihydro-2H-4,1-benzoxathiepine represents an exciting area of research with significant therapeutic implications. Its unique structural features and promising biological activity make it a valuable asset in the quest for new treatments targeting various diseases. As research continues to uncover new applications for this compound and related derivatives,8-Bromo-3,5-dihydro-2H-4，1-benzoxathiepine (CAS No. 2940960 - 31 - 4) is poised to play an important role in shaping the future landscape of medicinal chemistry.